Cas no 2034338-66-2 (1-(3-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}phenyl)ethan-1-one)
1-(3-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}phenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-((4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)phenyl)ethanone
- 1-[3-[[4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinolin-2-yl]sulfonyl]phenyl]ethanone
- 1-(3-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}phenyl)ethan-1-one
-
- Inchi: 1S/C21H21N3O3S/c1-15(25)16-7-5-8-19(10-16)28(26,27)24-13-17-6-3-4-9-20(17)21(14-24)18-11-22-23(2)12-18/h3-12,21H,13-14H2,1-2H3
- InChI Key: LSWUXUMEESOMES-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C(C)=O)C=1)(N1CC2C=CC=CC=2C(C2C=NN(C)C=2)C1)(=O)=O
Computed Properties
- Exact Mass: 395.13036271 g/mol
- Monoisotopic Mass: 395.13036271 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 677
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 80.6
- Molecular Weight: 395.5
1-(3-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}phenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6562-1061-2μmol |
1-(3-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}phenyl)ethan-1-one |
2034338-66-2 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6562-1061-5μmol |
1-(3-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}phenyl)ethan-1-one |
2034338-66-2 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6562-1061-10μmol |
1-(3-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}phenyl)ethan-1-one |
2034338-66-2 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6562-1061-20μmol |
1-(3-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}phenyl)ethan-1-one |
2034338-66-2 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6562-1061-1mg |
1-(3-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}phenyl)ethan-1-one |
2034338-66-2 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6562-1061-2mg |
1-(3-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}phenyl)ethan-1-one |
2034338-66-2 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6562-1061-3mg |
1-(3-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}phenyl)ethan-1-one |
2034338-66-2 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6562-1061-4mg |
1-(3-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}phenyl)ethan-1-one |
2034338-66-2 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6562-1061-5mg |
1-(3-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}phenyl)ethan-1-one |
2034338-66-2 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6562-1061-10mg |
1-(3-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}phenyl)ethan-1-one |
2034338-66-2 | 10mg |
$79.0 | 2023-09-08 |
1-(3-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}phenyl)ethan-1-one Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 1-(3-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}phenyl)ethan-1-one
Compound 2034338-66-2: A Comprehensive Overview
Compound 2034338-66-2, also known as 1-(3-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}phenyl)ethan-1-one, is a highly specialized chemical entity with significant potential in the fields of pharmaceuticals and advanced materials. This compound is characterized by its complex structure, which includes a sulfonyl group attached to a tetrahydroisoquinoline moiety and a methylpyrazole substituent. The integration of these functional groups provides the compound with unique chemical properties and reactivity.
The synthesis of Compound 2034338-66-2 involves a multi-step process that combines principles from organic chemistry, particularly in the realm of heterocyclic synthesis. The key steps include the formation of the tetrahydroisoquinoline ring system, the introduction of the methylpyrazole substituent, and the subsequent sulfonation to attach the sulfonyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules, reducing production costs and enhancing purity.
One of the most intriguing aspects of Compound 2034338-66-2 is its potential application in drug discovery. The presence of the sulfonyl group is particularly noteworthy, as it is known to enhance bioavailability and stability in biological systems. Additionally, the tetrahydroisoquinoline moiety is a common structural motif in many bioactive compounds, suggesting that this compound may exhibit interesting pharmacological properties. Recent studies have explored its potential as a kinase inhibitor, with promising results in vitro.
The structural integrity of Compound 2034338-66-2 is further enhanced by its rigid framework, which contributes to its stability under various chemical conditions. This makes it an attractive candidate for use in high-throughput screening assays within the pharmaceutical industry. Furthermore, its solubility profile has been optimized through careful design, allowing for easier formulation into drug delivery systems.
From a materials science perspective, Compound 2034338-66-2 exhibits unique electronic properties due to its conjugated system. This has led to investigations into its potential use in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. Preliminary studies have shown that it can act as an efficient charge transport material, making it a valuable addition to the arsenal of semiconducting materials.
In terms of environmental impact, Compound 2034338-66-2 has been evaluated for its biodegradability and toxicity profiles. Early findings suggest that it has low toxicity towards aquatic organisms, which aligns with current trends towards green chemistry and sustainable practices in chemical manufacturing.
The commercialization of Compound 2034338-66-2 is further supported by its compatibility with existing synthetic methodologies and scalability for large-scale production. This has made it a viable option for both academic research and industrial applications.
In conclusion, Compound 2034338-66-2 represents a significant advancement in chemical synthesis and design. Its versatile structure and promising biological and electronic properties position it as a key player in future drug development and materials science research.
2034338-66-2 (1-(3-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}phenyl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)